5-Nitro-2,3-dihydro-1H-inden-1-one
Overview
Description
5-Nitro-2,3-dihydro-1H-inden-1-one is a chemical compound with the molecular formula C9H7NO3 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 5-Nitro-2,3-dihydro-1H-inden-1-one consists of 9 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The molecular weight is 177.16 .Physical And Chemical Properties Analysis
5-Nitro-2,3-dihydro-1H-inden-1-one has a molecular weight of 177.16 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Cancer Research
5-NITRO-1-INDANONE derivatives have shown potential in cancer research due to their antiproliferative properties. They have been designed and synthesized as retinoic acid receptor α (RARα) agonists, which play a pivotal role in cellular differentiation and apoptosis . These compounds could be significant in developing new cancer therapies, especially considering the moderate RARα binding activity and potent antiproliferative activity exhibited by these derivatives .
Alzheimer’s Disease Treatment
Indanone compounds, including 5-NITRO-1-INDANONE, have been identified as bioactive molecules against Alzheimer’s disease . The most notable drug featuring an indanone moiety is donepezil hydrochloride, approved by the US-FDA for treating mild to moderate Alzheimer’s disease . The potential of 5-NITRO-1-INDANONE in this field lies in its structural similarity, suggesting possible applications in developing new therapeutic agents.
Antiviral and Antibacterial Agents
Studies have indicated that indanone derivatives exhibit significant antiviral and antibacterial activities . The structural analogs of 5-NITRO-1-INDANONE have been used to prepare compounds that prevent the development of viruses like the bovine viral diarrhea virus in cells . This opens up possibilities for using 5-NITRO-1-INDANONE in creating new antiviral and antibacterial drugs.
Anti-Inflammatory and Analgesic Applications
The biological activity of 1-indanones extends to anti-inflammatory and analgesic properties . Given the structural relevance of 5-NITRO-1-INDANONE, it could be explored for its efficacy in reducing inflammation and pain, potentially leading to new treatments in these areas.
Agricultural Chemicals
Indanone derivatives have been used as effective insecticides, fungicides, and herbicides . The chemical properties of 5-NITRO-1-INDANONE suggest that it could be synthesized into compounds useful in agriculture, providing a chemical basis for controlling pests and diseases in crops.
Synthesis of Bioactive Compounds
The synthesis of 1-indanones is crucial for creating a variety of bioactive compounds. 5-NITRO-1-INDANONE, due to its reactive nature, can serve as an intermediate in synthesizing pharmaceuticals with a broad range of biological activities, including those used in treating neurodegenerative diseases and cardiovascular conditions .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 5-Nitro-2,3-dihydro-1H-inden-1-one It is known that indole derivatives, which share a similar structure to 5-nitro-2,3-dihydro-1h-inden-1-one, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
The specific mode of action of 5-Nitro-2,3-dihydro-1H-inden-1-one Indole derivatives are known to interact with their targets through various mechanisms, often resulting in changes to the target’s function . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .
Biochemical Pathways
The biochemical pathways affected by 5-Nitro-2,3-dihydro-1H-inden-1-one Indole derivatives are known to influence a broad range of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
The molecular and cellular effects of 5-Nitro-2,3-dihydro-1H-inden-1-one Indole derivatives have been reported to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives, and potentially 5-Nitro-2,3-dihydro-1H-inden-1-one, could have diverse molecular and cellular effects.
properties
IUPAC Name |
5-nitro-2,3-dihydroinden-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c11-9-4-1-6-5-7(10(12)13)2-3-8(6)9/h2-3,5H,1,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEYRNHBUWNTMKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00491979 |
Source
|
| Record name | 5-Nitro-2,3-dihydro-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00491979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2,3-dihydro-1H-inden-1-one | |
CAS RN |
22246-24-8 |
Source
|
| Record name | 5-Nitro-2,3-dihydro-1H-inden-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00491979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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